Cas no 83833-32-3 (2-(2,4-Dichlorophenyl)-2-methyl-4-propyl-1,3-dioxolane)
83833-32-3 structure
Product Name:2-(2,4-Dichlorophenyl)-2-methyl-4-propyl-1,3-dioxolane
CAS No:83833-32-3
MF:C13H16Cl2O2
MW:275.170942306519
CID:60612
PubChem ID:4263642
Update Time:2025-04-19
2-(2,4-Dichlorophenyl)-2-methyl-4-propyl-1,3-dioxolane Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4-Dichlorophenyl)-2-methyl-4-propyl-1,3-dioxolane
- 1,3-Dioxolane,2-(2,4-dichlorophenyl)-2-methyl-4-propyl
- 2-(2,4-Dichlorophenyl)-2-methyl-4-propyldioxolane
- EINECS 281-007-8
- SR-01000390593
- DTXSID10868759
- NS00060615
- SR-01000390593-1
- 1,3-Dioxolane,2-(2,4-dichlorophenyl)-2-methyl-4-propyl-
- 83833-32-3
- SCHEMBL8336206
- ZOVODRUFYPBAKW-UHFFFAOYSA-N
- DTXCID00816840
- 1,3-Dioxolane, 2-(2,4-dichlorophenyl)-2-methyl-4-propyl-
- 281-007-8
- DB-354673
- T7AH4WX3E5
-
- Inchi: 1S/C13H16Cl2O2/c1-3-4-10-8-16-13(2,17-10)11-6-5-9(14)7-12(11)15/h5-7,10H,3-4,8H2,1-2H3
- InChI Key: ZOVODRUFYPBAKW-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C1(C)OCC(CCC)O1)Cl
Computed Properties
- Exact Mass: 274.05300
- Monoisotopic Mass: 274.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 18.5A^2
Experimental Properties
- Density: 1.189
- Boiling Point: 339.1°C at 760 mmHg
- Flash Point: 117.9°C
- Refractive Index: 1.515
- PSA: 18.46000
- LogP: 4.38160
2-(2,4-Dichlorophenyl)-2-methyl-4-propyl-1,3-dioxolane Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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